Cas no 1877052-03-3 (1-Hexene, 4-(bromomethyl)-4-ethyl-)

1-Hexene, 4-(bromomethyl)-4-ethyl- structure
1877052-03-3 structure
Product Name:1-Hexene, 4-(bromomethyl)-4-ethyl-
CAS No:1877052-03-3
MF:C9H17Br
MW:205.135282278061
CID:5284453
Update Time:2025-05-17

1-Hexene, 4-(bromomethyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexene, 4-(bromomethyl)-4-ethyl-
    • Inchi: 1S/C9H17Br/c1-4-7-9(5-2,6-3)8-10/h4H,1,5-8H2,2-3H3
    • InChI Key: BFZMGZAHCKDECS-UHFFFAOYSA-N
    • SMILES: C=CCC(CBr)(CC)CC

1-Hexene, 4-(bromomethyl)-4-ethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01059383-1g
4-(Bromomethyl)-4-ethylhex-1-ene
1877052-03-3 95%
1g
¥5481.0 2023-03-19
Enamine
EN300-675956-0.05g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
0.05g
$1068.0 2023-05-24
Enamine
EN300-675956-0.1g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
0.1g
$1119.0 2023-05-24
Enamine
EN300-675956-0.25g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
0.25g
$1170.0 2023-05-24
Enamine
EN300-675956-0.5g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
0.5g
$1221.0 2023-05-24
Enamine
EN300-675956-1.0g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
1g
$1272.0 2023-05-24
Enamine
EN300-675956-2.5g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
2.5g
$2492.0 2023-05-24
Enamine
EN300-675956-5.0g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
5g
$3687.0 2023-05-24
Enamine
EN300-675956-10.0g
4-(bromomethyl)-4-ethylhex-1-ene
1877052-03-3
10g
$5467.0 2023-05-24

Additional information on 1-Hexene, 4-(bromomethyl)-4-ethyl-

Introduction to 1-Hexene, 4-(bromomethyl)-4-ethyl- (CAS No. 1877052-03-3)

1-Hexene, 4-(bromomethyl)-4-ethyl- (CAS No. 1877052-03-3) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a versatile intermediate in the synthesis of various high-value chemicals and bioactive molecules. The presence of both a bromomethyl group and an ethyl substituent makes it particularly valuable for constructing complex molecular architectures, which are essential in drug discovery and material science applications.

The chemical formula of 1-Hexene, 4-(bromomethyl)-4-ethyl- can be represented as C₈H₁₅Br, reflecting its composition of eight carbon atoms, fifteen hydrogen atoms, and one bromine atom. The molecular structure features a hexene backbone with functional groups strategically positioned to enhance reactivity and compatibility with various synthetic protocols. This arrangement allows for facile participation in nucleophilic substitution reactions, cross-coupling reactions, and other transformations that are critical for the development of novel compounds.

In recent years, the demand for 1-Hexene, 4-(bromomethyl)-4-ethyl- has surged due to its utility in the synthesis of pharmacologically relevant molecules. Researchers have leveraged its reactivity to develop intermediates for antiviral agents, anticancer drugs, and other therapeutic compounds. The bromomethyl group, in particular, is a key functional handle that enables the introduction of additional substituents through halogen-metal exchange or direct coupling reactions. These capabilities have made this compound indispensable in modern medicinal chemistry.

One of the most compelling applications of 1-Hexene, 4-(bromomethyl)-4-ethyl- lies in its role as a precursor for the synthesis of complex natural products and heterocyclic scaffolds. The ethyl substituent provides steric bulk and electronic modulation, which can influence the overall properties of the final product. This has been particularly useful in designing molecules with enhanced binding affinity and selectivity for biological targets. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in metabolic pathways relevant to inflammation and cancer.

The synthesis of 1-Hexene, 4-(bromomethyl)-4-ethyl- typically involves multi-step organic transformations that highlight the compound's synthetic versatility. Starting from commercially available hexene derivatives, selective bromination followed by ethylation or vice versa can yield the desired product with high regioselectivity. Advances in catalytic methods have further refined these processes, enabling higher yields and cleaner reaction profiles. Such improvements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Recent studies have also demonstrated the potential of 1-Hexene, 4-(bromomethyl)-4-ethyl- in materials science applications. Its ability to undergo polymerization or serve as a monomer for specialty polymers has opened new avenues for developing advanced materials with tailored properties. For example, researchers have investigated its incorporation into block copolymers to create materials with enhanced thermal stability or biodegradability. These innovations underscore the compound's broad utility beyond traditional pharmaceutical applications.

The safety and handling of 1-Hexene, 4-(bromomethyl)-4-ethyl- are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times when working with this compound. Additionally, good ventilation and proper waste disposal practices are essential to ensure safe operations.

As research continues to evolve, the applications of 1-Hexene, 4-(bromomethyl)-4-ethyl- are expected to expand further. Emerging technologies in flow chemistry and biocatalysis may offer new ways to harness its reactivity more efficiently. Furthermore, collaborations between academia and industry will likely drive innovative uses for this compound in drug discovery pipelines and material science projects worldwide.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk